(Z)-2-cyano-3-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazol-4-yl]-N-naphthalen-1-ylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-cyano-3-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazol-4-yl]-N-naphthalen-1-ylprop-2-enamide is a useful research compound. Its molecular formula is C25H18N4O3 and its molecular weight is 422.444. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-cyano-3-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazol-4-yl]-N-naphthalen-1-ylprop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-cyano-3-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazol-4-yl]-N-naphthalen-1-ylprop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The chiral motif of 2,3-dihydro-1,4-benzodioxane is widely used in diverse medicinal substances and bioactive natural compounds. Notable therapeutic agents containing this motif include prosympal, dibozane, piperoxan, and doxazosin .
- The absolute configuration of the C2 stereo center significantly influences the biological activity of benzodioxane derivatives. For instance, ®-doxazosin, an antihypertensive drug, contains this motif .
- Some 1,4-benzodioxanes exhibit affinities towards serotonin receptors involved in conditions like schizophrenia and headaches. Examples include selective α2C adrenergic receptor antagonists and 5-HT1A receptor agonists .
- Researchers have explored enzymatic synthesis of chiral 2,3-dihydro-1,4-benzodioxane motifs using engineered Candida antarctica lipase B (CALB) mutants. These mutants catalyze the kinetic resolution of substrates, providing insights for enzyme evolution strategies .
- The studied compounds have shown moderate to weak inhibition of cholinesterases and lipoxygenase enzymes, suggesting potential bioactivity .
- Organic nonlinear optical (NLO) materials based on 2,3-dihydro-1,4-benzodioxane derivatives have been synthesized. These materials exhibit interesting properties for photonics and optoelectronics .
- Various synthetic methods have been developed to construct critical chiral 2,3-dihydro-1,4-benzodioxane frameworks. These include palladium-catalyzed intramolecular etherification and asymmetric O-arylation coupling reactions .
Medicinal Chemistry and Drug Development
Neuropharmacology and Receptor Modulation
Enzyme Evolution and Biocatalysis
Bioactivity Studies
Materials Science and Nonlinear Optical Properties
Synthetic Chemistry and Framework Construction
properties
IUPAC Name |
(Z)-2-cyano-3-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazol-4-yl]-N-naphthalen-1-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18N4O3/c26-14-18(25(30)28-21-7-3-5-16-4-1-2-6-20(16)21)12-19-15-27-29-24(19)17-8-9-22-23(13-17)32-11-10-31-22/h1-9,12-13,15H,10-11H2,(H,27,29)(H,28,30)/b18-12- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXXFKNSWTDBMPA-PDGQHHTCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C3=C(C=NN3)C=C(C#N)C(=O)NC4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C(O1)C=CC(=C2)C3=C(C=NN3)/C=C(/C#N)\C(=O)NC4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-cyano-3-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazol-4-yl]-N-naphthalen-1-ylprop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.